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S-nitroso-coenzyme A (SNO-CoA) Overview

Table 1: Key Identifiers for S-nitroso-coenzyme A

Property Description

Preferred Name S-nitroso-coenzyme A [1]

CAS Registry Number 82494-50-6 [1] [2]

Other Names (Entry Terms) S-nitroso-CoA; coenzyme A, S-nitroso; Coenzyme A, S-nitrite [1]

Molecular Formula C21H35N8O17P3S [2]

Molecular Weight 796.53 g/mol [2]

MeSH Unique ID C084625 [1]

Discovery and Evolving Functional Paradigm

The understanding of SNO-CoA has evolved from a metabolic cofactor to a key regulator in enzymatic

signaling pathways.
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Figure 1: The Dynamic Cycle of SNO-CoA in Protein S-Nitrosylation

Initial Identification and Early Role: SNO-CoA was first recognized as a low-molecular-weight S-

nitrosothiol that could non-enzymatically transfer an NO group to protein thiols. Initial studies

identified Adh6 in yeast and aldo-keto reductase 1A1 (AKR1A1) in mammals as specific S-

nitroso-CoA reductases (SCoR), classifying them as denitrosylases that break down SNO-CoA to

limit protein S-nitrosylation [3] [4].

Paradigm Shift: SNO-CoA as an Enzyme Cofactor: A landmark 2023 study discovered that SNO-

CoA serves as a cofactor for a dedicated enzyme, named SCAN (SNO-CoA-assisted nitrosylase) [5].

Unlike non-enzymatic transfer, SCAN uses SNO-CoA to selectively attach NO groups to specific

protein targets like the insulin receptor (INSR) and IRS1, reducing insulin signaling [5].
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Key Regulating Enzymes and Quantitative Data

The system is regulated by enzymes that put SNO groups onto proteins (SCAN) and those that remove the

substrate (denitrosylases).

Table 2: Key Enzymes Regulating SNO-CoA-Mediated Signaling

Enzyme Primary Function
Key Targets & Physiological
Roles

Catalytic Efficiency

SCAN SNO-CoA-assisted

nitrosylase: Uses SNO-CoA
as a cofactor to S-nitrosylate
specific protein substrates [5].

Insulin Receptor (INSR) & IRS1:

Reduces insulin signaling.
Hyperactivity in obesity

contributes to insulin resistance
[5].

Not Quantified

AKR1A1
(SCoR)

Denitrosylase: NADPH-
dependent reductase that

metabolizes SNO-CoA,
reducing its availability for S-

nitrosylation [3] [4] [6].

Pyruvate Kinase M2 (PKM2): Its
denitrosylation activity promotes

glycolysis. Loss of AKR1A1
reprograms metabolism to protect

against acute kidney injury [6].

-

Adh6
(Yeast
Analog)

Denitrosylase: The founding

member of the SNO-CoA
reductase family, specific for

SNO-CoA [3].

Erg10 (Acetoacetyl-CoA
Thiolase): Protects this enzyme
from inhibitory S-nitrosylation,

thereby affecting sterol
biosynthesis [3].

kcat/Km = ~14.4
μM⁻¹min⁻¹ (Km:
180.5 ± 16.8 μM;

kcat: 2596.5 ± 110.7
min⁻¹) [3]

Core Experimental Methodologies

Key methodologies are crucial for studying SNO-CoA and its biological functions.

Detecting and Quantifying SNO-Proteins: The SNO-Resin Assisted Capture (SNO-RAC) method

is a primary technique. Free thiols in a protein sample are first blocked. SNO bonds are then

selectively cleaved by ascorbate to reduce free thiols, which are captured on a thiopropyl sepharose

resin. These proteins can be identified through western blot or mass spectrometry [3] [7].
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Assaying SNO-CoA Reductase (Denitrosylase) Activity: This activity is measured by monitoring

NAD(P)H consumption. The assay mixture includes SNO-CoA and NADPH. The reductase enzyme

transfers electrons from NADPH to SNO-CoA, and the resulting decrease in NADPH absorbance at

340 nm is measured over time [3] [4].

Identifying Physiological Substrates: To find proteins regulated by SNO-CoA-mediated S-

nitrosylation, researchers treat cell lysates with SNO-CoA or treat intact cells with cell-permeable NO-

donors. SNO-proteins are captured via SNO-RAC, digested, and identified using quantitative

proteomics (e.g., iTRAQ and LC-MS/MS). Comparing S-nitrosylation levels in wild-type vs.

denitrosylase-deficient cells reveals enzyme-regulated targets [3].

Physiological and Pathological Significance

Metabolic Regulation and Disease: The SCAN enzyme S-nitrosylates the insulin receptor and IRS1,

and its increased activity in obesity contributes to insulin resistance [5]. The denitrosylase AKR1A1

also influences MSC lineage commitment, shifting differentiation toward adipogenesis, which may

link to conditions like osteoporosis [8].

Cellular Protection: In models of acute kidney injury, loss of the denitrosylase AKR1A1 leads to

increased S-nitrosylation of PKM2. This reprograms cellular metabolism from glycolysis toward the

pentose phosphate pathway, boosting antioxidant production and providing a protective effect [6].

Conclusion and Future Directions

SNO-CoA has emerged as a vital cofactor for targeted protein S-nitrosylation. Its regulation by the opposing

actions of the SCAN enzyme and denitrosylases represents a sophisticated regulatory system. Future

research will likely focus on developing specific modulators of these enzymes, offering promising

therapeutic avenues for diabetes, metabolic disorders, and kidney disease [5] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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